Cas no 1361506-06-0 (2'-(Difluoromethoxy)-2,3,6,6'-tetrachlorobiphenyl)

• Product Name: 2'-(Difluoromethoxy)-2,3,6,6'-tetrachlorobiphenyl
• CAS No: 1361506-06-0
• MF: C₁₃H₆Cl₄F₂O
• MW: 357.994946956635
• CID: 4993084
• Update Time: 2025-08-05

2'-(Difluoromethoxy)-2,3,6,6'-tetrachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 2'-(Difluoromethoxy)-2,3,6,6'-tetrachlorobiphenyl

• Inchi： 1S/C13H6Cl4F2O/c14-6-2-1-3-9(20-13(18)19)10(6)11-7(15)4-5-8(16)12(11)17/h1-5,13H
• InChI Key： KEDVPMFYRQWORZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C1C(=CC=C(C=1Cl)Cl)Cl)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 321
• XLogP3: 6.4
• Topological Polar Surface Area: 9.2

Additional information on 2'-(Difluoromethoxy)-2,3,6,6'-tetrachlorobiphenyl

2'-(Difluoromethoxy)-2,3,6,6'-tetrachlorobiphenyl: A Comprehensive Overview

2'-(Difluoromethoxy)-2,3,6,6'-tetrachlorobiphenyl (CAS No: 1361506-06-0) is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound is characterized by its unique biphenyl structure, which consists of two benzene rings connected by a single bond. The molecule is further substituted with multiple chlorine atoms and a difluoromethoxy group, making it a complex and intriguing subject for research.

The biphenyl framework of this compound is known for its stability and versatility in various chemical reactions. The presence of chlorine atoms at specific positions (2, 3, 6, and 6') introduces electronic effects that can significantly influence the compound's reactivity and physical properties. Additionally, the difluoromethoxy group attached at the 2' position adds a layer of complexity to the molecule's structure, potentially enhancing its ability to participate in diverse chemical transformations.

Recent studies have highlighted the potential applications of 2'-(Difluoromethoxy)-2,3,6,6'-tetrachlorobiphenyl in advanced materials and pharmaceuticals. Researchers have explored its role as a precursor in the synthesis of novel polymers and high-performance adhesives. The compound's ability to undergo various substitution reactions has made it a valuable building block in organic synthesis.

One of the most fascinating aspects of this compound is its reactivity under different conditions. For instance, in the presence of Lewis acids or transition metal catalysts, 2'-(Difluoromethoxy)-2,3,6,6'-tetrachlorobiphenyl can undergo nucleophilic aromatic substitution or electrophilic aromatic substitution reactions. These reactions are pivotal in creating more complex molecular architectures with tailored properties.

The synthesis of 2'-(Difluoromethoxy)-2,3,6,6'-tetrachlorobiphenyl involves a multi-step process that typically begins with the chlorination of biphenyl derivatives followed by the introduction of the difluoromethoxy group. Recent advancements in catalytic methods have made this synthesis more efficient and environmentally friendly.

In terms of physical properties, this compound exhibits a high melting point due to its rigid biphenyl structure and strong intermolecular forces. Its solubility in organic solvents makes it suitable for various solution-based chemical processes.

From an environmental standpoint, understanding the behavior of 2'-(Difluoromethoxy)-2,3,6,6'-tetrachlorobiphenyl in natural systems is crucial. Studies are ongoing to assess its biodegradability and potential impact on ecosystems. Preliminary findings suggest that while the compound is persistent under certain conditions, it does not exhibit acute toxicity to aquatic organisms.

In conclusion, 2'-(Difluoromethoxy)-2,3,6,6'-tetrachlorobiphenyl stands as a testament to the ingenuity of modern chemistry. Its complex structure and versatile reactivity continue to inspire researchers across various disciplines. As new applications emerge and our understanding deepens,the significance of this compound in both academic and industrial settings is expected to grow further.